2-chloro-N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2-chloro-N-[2-[1-(2,3-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H20ClN7O2/c1-13-7-6-10-19(15(13)3)31-21-17(12-26-31)23(34)29-24(28-21)32-20(11-14(2)30-32)27-22(33)16-8-4-5-9-18(16)25/h4-12H,1-3H3,(H,27,33)(H,28,29,34)
• InChI Key: KOQGCVDZPLLRIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=CC=C5Cl)C
• Molecular Formula: C24H20ClN7O2
• Molecular Weight: 473.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings. It includes a benzamide group (a benzene ring attached to an amide), a pyrazole ring (a five-membered ring with two nitrogen atoms), and a pyrimidine ring (a six-membered ring with two nitrogen atoms). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple rings and functional groups. These groups are likely to influence the compound’s physical and chemical properties, as well as its potential biological activity. The presence of nitrogen atoms in the rings could allow for hydrogen bonding, which could influence the compound’s solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar groups and the potential for hydrogen bonding could make the compound relatively polar, influencing its solubility in different solvents.

Future Directions

The study of this compound could open up new avenues in medicinal chemistry, given its structural complexity and the potential for biological activity. Future research could involve synthesizing the compound, studying its physical and chemical properties, and testing its biological activity.